Cas no 1694994-28-9 (2-(4-bromo-3-chlorophenyl)cyclopropylmethanamine)

• Product Name: 2-(4-bromo-3-chlorophenyl)cyclopropylmethanamine
• CAS No: 1694994-28-9
• MF: C₁₀H₁₁BrClN
• MW: 260.558040857315
• CID: 5911195
• PubChem ID: 108399043
• Update Time: 2025-06-09

2-(4-bromo-3-chlorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-chlorophenyl)cyclopropylmethanamine
• 1694994-28-9
• EN300-1897333
• [2-(4-bromo-3-chlorophenyl)cyclopropyl]methanamine

• Inchi： 1S/C10H11BrClN/c11-9-2-1-6(4-10(9)12)8-3-7(8)5-13/h1-2,4,7-8H,3,5,13H2
• InChI Key： ARTQIIBNHPTFNX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C1CC1CN

Computed Properties

• Exact Mass: 258.97634g/mol
• Monoisotopic Mass: 258.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-bromo-3-chlorophenyl)cyclopropylmethanamine

Introduction to 2-(4-bromo-3-chlorophenyl)cyclopropylmethanamine (CAS No. 1694994-28-9)

2-(4-bromo-3-chlorophenyl)cyclopropylmethanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1694994-28-9, represents a fascinating intersection of medicinal chemistry and synthetic organic chemistry, offering a platform for the development of novel therapeutic agents.

The molecular structure of 2-(4-bromo-3-chlorophenyl)cyclopropylmethanamine consists of a cyclopropylmethylamine moiety attached to a phenyl ring substituted with bromine and chlorine atoms at the 4th and 3rd positions, respectively. This specific arrangement of functional groups contributes to its distinct chemical reactivity and interaction with biological targets. The presence of both bromine and chlorine atoms enhances its utility as a building block in the synthesis of more complex molecules, particularly in the development of small-molecule drugs.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring the cyclopropyl group, which is known for its ability to modulate receptor binding and metabolic stability. The incorporation of this motif into drug candidates has shown promise in various therapeutic areas, including central nervous system disorders, oncology, and infectious diseases. The study of 2-(4-bromo-3-chlorophenyl)cyclopropylmethanamine falls within this broader context, aiming to uncover new mechanisms of action and identify novel drug targets.

One of the most compelling aspects of 2-(4-bromo-3-chlorophenyl)cyclopropylmethanamine is its versatility as a scaffold for drug design. The bromo and chloro substituents on the phenyl ring provide excellent handles for further chemical modifications, allowing researchers to fine-tune the properties of the compound, such as solubility, bioavailability, and target specificity. This flexibility has enabled the synthesis of a diverse array of derivatives that exhibit enhanced pharmacological activity compared to the parent compound.

The synthesis of 2-(4-bromo-3-chlorophenyl)cyclopropylmethanamine presents unique challenges due to the delicate nature of the cyclopropyl group and the presence of multiple reactive sites. However, advances in synthetic methodologies have made it possible to construct this molecule with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in achieving the desired regioselectivity and functionalization patterns.

Recent studies have highlighted the potential applications of 2-(4-bromo-3-chlorophenyl)cyclopropylmethanamine in the development of kinase inhibitors, which are widely used in cancer therapy. The cyclopropylmethylamine moiety is known to interact effectively with ATP-binding pockets in kinases, leading to potent inhibition of enzymatic activity. Furthermore, the presence of halogen atoms on the phenyl ring enhances binding affinity through halogen bonding interactions, further strengthening the compound's efficacy as a kinase inhibitor.

The pharmacokinetic profile of 2-(4-bromo-3-chlorophenyl)cyclopropylmethanamine is another critical factor that has been extensively studied. Preclinical investigations have revealed that this compound exhibits favorable metabolic stability and moderate oral bioavailability, making it a promising candidate for further development into an oral therapeutic agent. Additionally, its moderate solubility in both water and organic solvents allows for versatile formulation strategies across different delivery systems.

In conclusion, 2-(4-bromo-3-chlorophenyl)cyclopropylmethanamine (CAS No. 1694994-28-9) represents a significant advancement in medicinal chemistry research. Its unique structural features and potential biological activities make it an invaluable tool for developing novel therapeutic agents. As ongoing research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.